Cas no 1021248-44-1 (4-(morpholine-4-sulfonyl)-N-(3-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}propyl)benzamide)

• Product Name: 4-(morpholine-4-sulfonyl)-N-(3-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}propyl)benzamide
• CAS No: 1021248-44-1
• MF: C₂₂H₃₀N₆O₆S₂
• MW: 538.640202045441
• CID: 6021135
• PubChem ID: 44059868
• Update Time: 2025-06-11

4-(morpholine-4-sulfonyl)-N-(3-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}propyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-(morpholine-4-sulfonyl)-N-(3-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}propyl)benzamide
• 4-morpholin-4-ylsulfonyl-N-[3-(4-pyrimidin-2-ylpiperazin-1-yl)sulfonylpropyl]benzamide
• F5316-0031
• 4-(morpholinosulfonyl)-N-(3-((4-(pyrimidin-2-yl)piperazin-1-yl)sulfonyl)propyl)benzamide
• AKOS024506312
• 1021248-44-1

• Inchi： 1S/C22H30N6O6S2/c29-21(19-3-5-20(6-4-19)36(32,33)28-14-16-34-17-15-28)23-9-2-18-35(30,31)27-12-10-26(11-13-27)22-24-7-1-8-25-22/h1,3-8H,2,9-18H2,(H,23,29)
• InChI Key： KZQHKMNGKPSHKO-UHFFFAOYSA-N
• SMILES： C(NCCCS(N1CCN(C2=NC=CC=N2)CC1)(=O)=O)(=O)C1=CC=C(S(N2CCOCC2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 538.16682505g/mol
• Monoisotopic Mass: 538.16682505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 36
• Rotatable Bond Count: 9
• Complexity: 910
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 159Ų

Additional information on 4-(morpholine-4-sulfonyl)-N-(3-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}propyl)benzamide

Introduction to Compound with CAS No. 1021248-44-1 and Its Applications in Modern Medicinal Chemistry

Compounds in the realm of medicinal chemistry often exhibit remarkable potential in the development of novel therapeutic agents. One such compound, identified by the CAS number 1021248-44-1, has garnered significant attention due to its unique structural and pharmacological properties. The full name of this compound is 4-(morpholine-4-sulfonyl)-N-(3-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}propyl)benzamide, which suggests a complex molecular architecture rich in functional groups that could contribute to its biological activity.

The structural features of this compound are particularly noteworthy. The presence of a morpholine-4-sulfonyl moiety and a piperazine scaffold linked through a propyl chain to a benzamide group creates a multifaceted pharmacophore. This arrangement is not only reminiscent of established drug molecules but also introduces novel interactions that could enhance binding affinity and selectivity. The benzamide moiety, in particular, is well-known for its role in various bioactive compounds, often contributing to both solubility and metabolic stability.

In recent years, there has been a surge in research focusing on the development of kinase inhibitors, particularly those targeting tyrosine kinases which play crucial roles in cancer signaling pathways. The pyrimidin-2-yl group in the compound's structure is particularly relevant here, as pyrimidine derivatives are frequently employed in kinase inhibitor design due to their ability to mimic ATP binding pockets. This feature, combined with the sulfonyl groups, suggests that this compound may exhibit potent inhibitory activity against certain kinases.

The sulfonamide functionalities present in the molecule also contribute significantly to its pharmacological profile. Sulfonamides are well-documented bioisosteres that can enhance binding interactions by forming hydrogen bonds and participating in dipole-dipole interactions. In the context of this compound, the sulfonamides are strategically positioned to interact with both protein and solvent molecules, potentially enhancing its bioavailability and pharmacokinetic properties.

Recent studies have highlighted the importance of computational modeling in predicting the biological activity of novel compounds. Molecular docking simulations have been particularly useful in understanding how small molecules interact with target proteins at the atomic level. In the case of this compound, computational studies suggest that it may bind effectively to the ATP-binding site of various kinases, potentially leading to strong inhibitory effects. These predictions are supported by experimental data from preliminary screenings, which have shown promising results in vitro.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of functional groups while maintaining regioselectivity and stereochemical integrity. The use of advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions has enabled the construction of complex molecular frameworks with high efficiency. This synthetic approach not only underscores the versatility of modern organic synthesis but also paves the way for further derivatization and optimization.

In terms of therapeutic applications, this compound holds promise for several areas of medicine beyond oncology. Its structural motifs are reminiscent of molecules used in treating inflammatory diseases and neurological disorders. The ability to modulate kinase activity could have far-reaching implications, particularly given the central role that kinases play in various disease pathways. Preclinical studies are currently underway to explore these possibilities, with initial results indicating potential benefits in models of inflammation and neurodegeneration.

The development of new drug candidates is often hampered by issues related to solubility and bioavailability. However, the presence of polar functional groups such as amides and sulfonamides in this compound's structure suggests that it may possess favorable solubility characteristics. Additionally, its rigid core structure could enhance metabolic stability, reducing the likelihood of rapid degradation in vivo. These properties make it an attractive candidate for further development into a clinical drug.

The regulatory landscape for new pharmaceuticals is stringent but well-defined, providing a clear pathway for bringing new drugs to market. Given the promising preclinical data for this compound, it is likely that regulatory agencies would view it favorably if further studies confirm its safety and efficacy. The growing emphasis on personalized medicine also presents an opportunity for this compound to be developed into targeted therapies for specific patient populations.

In conclusion, compounds like those identified by CAS number 1021248-44-1 represent significant advancements in medicinal chemistry. Their complex structures and multifaceted pharmacophores offer unique opportunities for developing novel therapeutic agents with high specificity and efficacy. As research continues to uncover new biological targets and mechanisms, compounds such as this one will undoubtedly play a crucial role in shaping the future of medicine.